Cas no 1281488-46-7 (6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one
• CAS No: 1281488-46-7
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5793099
• PubChem ID: 135597575
• Update Time: 2025-10-29

6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1281488-46-7
• SCHEMBL14540108
• 6-methyl-2-[(methylamino)methyl]-3,4-dihydropyrimidin-4-one
• AKOS012621792
• EN300-1462054
• 4(3H)-Pyrimidinone, 6-methyl-2-[(methylamino)methyl]-
• 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C7H11N3O/c1-5-3-7(11)10-6(9-5)4-8-2/h3,8H,4H2,1-2H3,(H,9,10,11)
• InChI Key： MJFXOZXVIYMBFA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(CNC)N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 246.8±42.0 °C(Predicted)
• pka: 9.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one

Introduction to 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one (CAS No. 1281488-46-7)

6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one, also known by its CAS number 1281488-46-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one make it an intriguing candidate for various drug discovery programs.

The core structure of 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one is characterized by a dihydropyrimidinone ring with specific substituents. The presence of a methyl group at the 6-position and a methylamino group at the 2-position, along with the methyl substitution on the nitrogen atom, imparts unique chemical and biological properties to this compound. These structural elements contribute to its stability, solubility, and interactions with biological targets.

In recent years, significant progress has been made in understanding the biological activities of dihydropyrimidinones. Research has shown that compounds like 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. For instance, studies have demonstrated that certain dihydropyrimidinones can inhibit the activity of key enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

The antiviral properties of 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one have also been explored. In vitro experiments have shown that this compound can effectively inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral replication processes, such as DNA synthesis and protein synthesis. These findings suggest that 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one could be a valuable lead compound for the development of new antiviral drugs.

In the context of cancer research, dihydropyrimidinones have shown promise as potential anticancer agents. Studies have demonstrated that compounds like 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one can induce apoptosis in cancer cells and inhibit tumor growth. The mechanisms underlying these effects include the modulation of cell cycle progression and the induction of DNA damage. These findings highlight the potential of 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one have also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have indicated that 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one is well-tolerated at therapeutic doses.

To further explore the therapeutic potential of 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one, ongoing clinical trials are being conducted to evaluate its safety and efficacy in various disease conditions. These trials are designed to provide comprehensive data on the compound's performance in human subjects and to identify any potential side effects or limitations.

In conclusion, 6-methyl-2-(methylamino)methyl-3,4-dihydropyrimidin-4-one (CAS No. 1281488-46-7) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.